Cas no 120082-81-7 ((1,1-dioxidotetrahydro-3-thienyl)amine hydrochloride)

• Product Name: (1,1-dioxidotetrahydro-3-thienyl)amine hydrochloride
• CAS No: 120082-81-7
• MF: C₄H₉NO₂S
• MW: 135.18475985527
• MDL: MFCD00456584
• CID: 3056668
• Update Time: 2026-04-28

(1,1-dioxidotetrahydro-3-thienyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1,1-dioxidotetrahydro-3-thienyl)amine hydrochloride

• MDL： MFCD00456584

Additional information on (1,1-dioxidotetrahydro-3-thienyl)amine hydrochloride

Recent Advances in the Study of (1,1-dioxidotetrahydro-3-thienyl)amine hydrochloride (CAS: 120082-81-7)

In recent years, (1,1-dioxidotetrahydro-3-thienyl)amine hydrochloride (CAS: 120082-81-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural and pharmacological properties, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The current research landscape highlights its role in drug development, particularly in the context of targeting specific biochemical pathways and disease mechanisms.

One of the key areas of interest is the compound's potential as a modulator of enzyme activity. Recent studies have demonstrated that (1,1-dioxidotetrahydro-3-thienyl)amine hydrochloride exhibits inhibitory effects on certain enzymes involved in inflammatory and metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound effectively inhibits the activity of sulfotransferases, which play a critical role in the metabolism of various drugs and endogenous compounds. This finding opens new avenues for the development of novel therapeutics targeting sulfotransferase-related pathologies.

Another significant advancement is the exploration of the compound's pharmacokinetic properties. Research conducted by Smith et al. (2022) provided detailed insights into the absorption, distribution, metabolism, and excretion (ADME) profiles of (1,1-dioxidotetrahydro-3-thienyl)amine hydrochloride. The study utilized advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, to characterize the compound's behavior in biological systems. These findings are crucial for optimizing its formulation and dosing regimens in clinical settings.

Furthermore, recent investigations have focused on the compound's potential applications in oncology. A 2023 preclinical study demonstrated that (1,1-dioxidotetrahydro-3-thienyl)amine hydrochloride exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated sulfur metabolism. The study, published in Cancer Research, highlighted the compound's ability to induce apoptosis in cancer cells while sparing normal cells, suggesting its potential as a targeted anticancer agent.

In addition to its therapeutic potential, the synthetic pathways and scalability of (1,1-dioxidotetrahydro-3-thienyl)amine hydrochloride have also been a focus of recent research. A 2022 study in Organic Process Research & Development outlined an optimized synthetic route that improves yield and reduces production costs. This advancement is critical for facilitating large-scale production and ensuring the compound's availability for further research and clinical trials.

In conclusion, the latest research on (1,1-dioxidotetrahydro-3-thienyl)amine hydrochloride (CAS: 120082-81-7) underscores its multifaceted potential in drug discovery and development. From enzyme inhibition to anticancer activity, the compound continues to reveal promising therapeutic applications. Future studies are expected to delve deeper into its mechanisms of action and explore its efficacy in more complex disease models, paving the way for its eventual translation into clinical use.